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Compound of Interest

Compound Name:
4-Chloro-8-fluoro-5-

methylquinazoline

Cat. No.: B15271246

Get Quote

Document Control:

Target Audience: Medicinal Chemists, EHS Officers, Laboratory Managers

Classification: Hazardous Chemical Waste Management

CAS Registry Number: 1565594-15-1 (Verify on specific container as isomer variations exist)

[1][2]

Core Directive: The Reactivity-First Approach
As a Senior Application Scientist, I must emphasize that the disposal of 4-Chloro-8-fluoro-5-
methylquinazoline is not merely a logistical task of "binning." It is a chemical engineering

challenge defined by its C4-chloro reactivity.

Unlike inert organic solids, this compound is an electrophilic building block designed for

nucleophilic aromatic substitution (
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). The chlorine atom at the 4-position is highly labile. Upon contact with moisture (hydrolysis), it
degrades into the corresponding quinazolin-4-one and releases hydrochloric acid (HCl).

Crucial Safety Insight:

Never dispose of this compound in a sealed container with aqueous waste or basic organic

waste without prior neutralization. The generation of HCl gas can pressurize vessels, while

reaction with strong bases can be vigorously exothermic.

Hazard Profile & Molecular Properties
Before handling, confirm the identity and risks.[3][4][5] This compound falls under the class of

Halogenated Heterocycles.

Property Specification Operational Implication

CAS Number 1565594-15-1
Use for waste manifesting and

inventory tracking.

Molecular Formula
High nitrogen/halogen content

requires incineration.

Physical State
Solid (typically off-white

powder)

Dust inhalation risk; requires

N95/P100 or fume hood.

Reactivity Water Reactive (Slow)
Generates HCl fumes over

time in moist air.

GHS Classification
Skin Corr.[5][6][7] 1B / Eye

Dam. 1

Corrosive: Causes severe skin

burns and eye damage.

Pre-Disposal Stabilization (The "Quench" Step)
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For quantities >500 mg or old/degraded stock, stabilization is mandatory to prevent acid

buildup in waste drums.

Protocol A: Controlled Hydrolysis (Quenching)
Use this for: Expired solids, reaction residues, or unknown purity stocks.

Preparation: Work in a chemical fume hood. Wear butyl rubber or nitrile gloves, lab coat, and

safety goggles.

Dissolution: Dissolve the solid waste in a minimal amount of Dichloromethane (DCM) or

Ethyl Acetate.

Neutralization:

Prepare a 5% Sodium Bicarbonate (

) aqueous solution.

Slowly add the organic solution to the bicarbonate solution while stirring.

Observation: Watch for effervescence (

release) which indicates acid neutralization.

Phase Separation:

Allow layers to separate.

Organic Layer: Contains the deactivated quinazolinone derivative. Dispose of as

Halogenated Organic Solvent Waste.

Aqueous Layer: Check pH (aim for pH 6-9). Dispose of as Aqueous Waste (if local

regulations permit) or collect separately.

Disposal Workflows
Select the appropriate workflow based on the physical state of the waste.[8]
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Workflow B: Solid Waste (Pure Compound)
Use this for: Excess dry solid, contaminated weighing boats, gloves.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling: Mark clearly as "Toxic Solid Waste - Halogenated".

Segregation: Do NOT mix with oxidizers (e.g., permanganates, nitrates) or strong bases.

Disposal Path: The container must be sealed and sent for High-Temperature Incineration.

Workflow C: Liquid Waste (Reaction Mixtures)
Use this for: Mother liquors or reaction solvents containing the compound.

Segregation: This compound contains Chlorine and Fluorine.[8][9] It MUST go into the

Halogenated Solvent Waste stream.[10]

Compatibility Check: Ensure the waste drum does not contain free amines or strong alkalis,

which could induce polymerization or exothermic substitution in the drum.

Labeling: List "4-Chloro-8-fluoro-5-methylquinazoline" explicitly on the waste tag. Do not

use generic terms like "Organic Waste."

Visual Decision Matrix
The following logic flow ensures you select the correct disposal path, minimizing safety risks.
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Key

Waste Identification:
4-Chloro-8-fluoro-5-methylquinazoline

What is the physical state?

Solid Waste
(Pure or Contaminated)

Powder/Debris

Liquid Waste
(In Solution)

Solution

Quantity > 500mg
or Old/Degraded?

Segregation:
Halogenated Waste Stream

Protocol A: Neutralization
(Dissolve in DCM + NaHCO3 wash)

Yes (Risk of HCl)

Direct Binning:
Double-bag in HDPE container

No (Small Amt)

Organic Phase

Final Disposal:
High-Temp Incineration

Action Step Critical Safety

Click to download full resolution via product page

Caption: Decision tree for segregating solid vs. liquid waste streams, highlighting the critical

neutralization step for bulk quantities.
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Emergency Protocols
In the event of accidental release, immediate action is required to prevent respiratory injury

from HCl generation.

Scenario Immediate Action Decontamination

Solid Spill
Do not use water. Cover with

dry sand or spill pads.

Scoop into a dry container.

Wipe area with dilute

bicarbonate solution.

Skin Contact
Brush off dry powder before

rinsing.

Rinse with water for 15 mins.

Seek medical attention

(potential HF/HCl burn).[5][7]

Eye Contact
Flush immediately at eyewash

station.

Continue flushing for 15 mins.

Critical: Transport to ER

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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